8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine
CAS No.:
Cat. No.: VC15552860
Molecular Formula: C20H23N3O2S
Molecular Weight: 369.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C20H23N3O2S |
|---|---|
| Molecular Weight | 369.5 g/mol |
| IUPAC Name | 8-methyl-2-[3-(3-methylpiperidin-1-yl)sulfonylphenyl]imidazo[1,2-a]pyridine |
| Standard InChI | InChI=1S/C20H23N3O2S/c1-15-6-4-11-23(13-15)26(24,25)18-9-3-8-17(12-18)19-14-22-10-5-7-16(2)20(22)21-19/h3,5,7-10,12,14-15H,4,6,11,13H2,1-2H3 |
| Standard InChI Key | ZKPBWVADSYHLBU-UHFFFAOYSA-N |
| Canonical SMILES | CC1CCCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=CN4C=CC=C(C4=N3)C |
Introduction
8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine is a complex organic compound featuring an imidazo[1,2-a]pyridine core, which is known for its diverse biological activities. The compound includes a methyl group at the 8-position and a sulfonyl-substituted phenyl group at the 2-position, enhancing its potential for various applications in medicinal chemistry and pharmaceuticals.
Synthesis and Chemical Reactivity
The synthesis of 8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine can be achieved through several synthetic pathways, highlighting its synthetic accessibility and potential for further derivatization. The compound's reactivity is influenced by its functional groups, making it versatile for various chemical modifications.
| Reaction Type | Reagent | Conditions |
|---|---|---|
| Electrophilic Substitution | Halogenated solvents | Catalysts like palladium on carbon |
| Nucleophilic Attack | Amines or alcohols | Basic medium |
Biological Activities and Applications
Compounds containing the imidazo[1,2-a]pyridine structure have been reported to possess antitumor, anti-inflammatory, and antimicrobial properties. The specific biological activities of 8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine are under investigation, but similar compounds have shown effectiveness against various cancer cell lines and have been explored for their potential in treating neurodegenerative diseases.
| Potential Applications | Description |
|---|---|
| Antitumor Activity | Inhibition of cancer cell growth |
| Anti-inflammatory Activity | Reduction of inflammation |
| Antimicrobial Activity | Inhibition of microbial growth |
Comparison with Similar Compounds
Several compounds share structural similarities with 8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine, including 2-{3-[(3-Methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyrimidine and 7,8-dimethyl-N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-4-oxo-4H-chromene-2-carboxamide. These compounds also exhibit diverse biological activities and are significant in medicinal chemistry.
| Compound Name | Unique Feature |
|---|---|
| 2-{3-[(3-Methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyrimidine | Known for diverse pharmacological properties |
| 7,8-dimethyl-N-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-4-oxo-4H-chromene-2-carboxamide | Potential in anti-inflammatory and anticancer therapies |
Future Research Directions
Future studies on 8-Methyl-2-{3-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}imidazo[1,2-a]pyridine should focus on elucidating its mechanism of action and potential side effects. Interaction studies involving this compound are crucial for understanding its pharmacokinetics and pharmacodynamics, which will be essential in developing new therapeutic agents targeting cancer or inflammatory diseases.
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